Cas no 2680754-23-6 (2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid
• CAS No: 2680754-23-6
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5622658
• PubChem ID: 165923619
• Update Time: 2025-06-30

2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298287
• 2680754-23-6
• 2-(2-{[(benzyloxy)carbonyl](butyl)amino}-1,3-thiazol-4-yl)acetic acid
• 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C17H20N2O4S/c1-2-3-9-19(16-18-14(12-24-16)10-15(20)21)17(22)23-11-13-7-5-4-6-8-13/h4-8,12H,2-3,9-11H2,1H3,(H,20,21)
• InChI Key： NXCXEZNDSSCQSN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1N(C(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid

Introduction to 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid (CAS No. 2680754-23-6)

2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid, identified by its CAS number 2680754-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a butyl amino moiety attached to a thiazole ring, contribute to its unique chemical properties and potential applications in drug discovery.

The thiazole core of this compound is a well-documented pharmacophore in medicinal chemistry, often incorporated into molecules targeting various therapeutic pathways. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid enhances its interaction with biological targets, making it a promising candidate for further exploration.

The benzyloxy carbonyl group (Boc group) is a protective group commonly used in peptide synthesis and pharmaceutical intermediates. Its presence in this compound suggests potential applications in the development of peptide mimetics or protease inhibitors. The butyl amino side chain adds another layer of complexity, influencing the compound's solubility, stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in thiazole-based compounds due to their ability to modulate key cellular processes. For instance, studies have demonstrated that certain thiazole derivatives can inhibit kinases and other enzymes involved in cancer progression. The structural motif of 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid aligns with these findings, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged similar thiazole derivatives to create libraries of compounds for high-throughput screening (HTS). The combination of the benzyloxy carbonyl and butyl amino groups provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final product to specific biological targets.

The pharmacokinetic profile of 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl)acetic acid is also an area of active investigation. Preliminary studies suggest that modifications to the side chains can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. This flexibility makes it an attractive candidate for optimizing drug-like characteristics.

Recent advancements in computational chemistry have further enhanced the study of this compound. Molecular docking simulations have been employed to predict binding interactions with proteins such as kinases and transcription factors. These simulations not only help in understanding the mechanism of action but also guide the design of next-generation analogs with improved potency and selectivity.

The synthesis of 2-(2-{(benzyloxy)carbonyl(butyl)amino)}-1,3-thiazol-4-yl acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy carbonyl group necessitates careful handling to prevent unwanted side reactions. Similarly, the installation of the butyl amino moiety demands attention to regioselectivity and yield optimization.

In conclusion, 2-(2-{(benzyloxy)carbonyl(butyl)amino}-1,3-thiazol-4-yl acetic acid (CAS No. 2680754-23-6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this one are poised to play a pivotal role in shaping the future of medicinal chemistry.